Cas no 67923-52-8 (Benzene,1-(1-methoxy-2-phenylethoxy)-4-methyl-)

Benzene,1-(1-methoxy-2-phenylethoxy)-4-methyl- structure
67923-52-8 structure
Product Name:Benzene,1-(1-methoxy-2-phenylethoxy)-4-methyl-
CAS No:67923-52-8
MF:C16H18O2
MW:242.312924861908
CID:523444
PubChem ID:106966
Update Time:2025-04-19

Benzene,1-(1-methoxy-2-phenylethoxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1-methoxy-2-phenylethoxy)-4-methyl-
    • 1-(1-Methoxy-2-phenylethoxy)-4-methylbenzene
    • 2,6-bis(butylamino)-1H-1,3,5-triazin-4-one
    • 67923-52-8
    • p-(1-Methoxy-2-phenylethoxy)-4-methylbenzene
    • Benzene, 1-(1-methoxy-2-phenylethoxy)-4-methyl-
    • DTXSID50867680
    • Inchi: 1S/C16H18O2/c1-13-8-10-15(11-9-13)18-16(17-2)12-14-6-4-3-5-7-14/h3-11,16H,12H2,1-2H3
    • InChI Key: GFMSXKLOLOPYPJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)C(CC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 242.131
  • Monoisotopic Mass: 242.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 365°C at 760 mmHg
  • Flash Point: 142.1°C
  • Refractive Index: 1.549
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